Cas no 128446-36-6 (Methyl-β-cyclodextrin)
Methyl-β-cyclodextrin Chemical and Physical Properties
Names and Identifiers
-
- beta-Cyclodextrin methyl ethers
- beta.-cyclodextrin,methylethers
- MBC
- BETA-W7 M1.8
- BETA-CYD
- Dimethyl-β-Cyclodextrin
- Methyl-?cyclodextrin
- methyl-B-cyclodextrin cell culture*tested
- Methyl-β-cyclodextrin
- Methyl-beta-cyclodextrin (mixture of several Methylated)
- Methyl-b-cyclodextrin
- Methylophioponanone B
- Methyl-beta-cyclodextrin,average Mn ~1310
- Randomly methylated-β-Cyclodextrin
- β-Cyclodextrin methyl ethers
- Cavasol® W7 M
- Methyl-beta-cyclodextrin
- MEBCD
- Me-β-CD
- RM-β-CD-o
- Cavasol? W7 M
- Cavasol? W7 M PH
- METHYL B-CYCLODEXTRIN
- dimethyl-
- A-cyclodextrin
- .beta.-cyclodextrin,methylethers
- (1S,3R,5R,6R,8R,10R,11R,13R,15R,16R,18R,20R,21R,23S,25R,26R,28R,30R,31S,33R,35R,36R,37S,38R,39S,40R,41S,42R,43S,44R,45S,46R,47S,48R,49S)-5,10,15,20,25,30,35-Heptakis(hydroxymethyl)-37,39,40,41,42,43,44,45,46,47,48,49-dodecamethoxy-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane-36,38-diol
- beta-Cyclodextrinmethylethers
- β-Cyclodextrin, methyl ethers
- average Mn 1310
- W-201010
- AC-36711
- Methyl-
- MFCD00074980
- methyl beta-cyclodextrin
- AKOS025212253
- 128446-36-6
- methyl betacyclodextrin
-
- MDL: MFCD00074980
- Inchi: 1S/C54H94O35/c1-64-36-28(63)30-21(14-56)76-48(36)83-29-20(13-55)77-49(37(65-2)27(29)62)85-31-22(15-57)79-51(44(72-9)38(31)66-3)87-33-24(17-59)81-53(46(74-11)40(33)68-5)89-35-26(19-61)82-54(47(75-12)42(35)70-7)88-34-25(18-60)80-52(45(73-10)41(34)69-6)86-32-23(16-58)78-50(84-30)43(71-8)39(32)67-4/h20-63H,13-19H2,1-12H3/t20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36+,37+,38-,39-,40-,41-,42-,43+,44+,45+,46+,47+,48-,49-,50-,51-,52-,53-,54-/m1/s1
- InChI Key: YZOUYRAONFXZSI-SBHWVFSVSA-N
- SMILES: [C@@H]12O[C@H]3O[C@@H]([C@@H](O[C@H]4O[C@@H]([C@@H](O[C@H]5O[C@@H]([C@@H](O[C@@H]6[C@@H](OC)[C@H](O)[C@@H]([C@@H](CO)O6)O[C@H]6O[C@H](CO)[C@H]([C@@H](OC)[C@@H]6OC)O[C@H]6O[C@H](CO)[C@H]([C@@H](OC)[C@@H]6OC)O[C@@H](O[C@@H]1CO)[C@@H](OC)[C@@H]2OC)[C@@H](O)[C@@H]5OC)CO)[C@@H](OC)[C@@H]4OC)CO)[C@@H](OC)[C@@H]3OC)CO
Computed Properties
- Exact Mass: 1302.56000
- Monoisotopic Mass: 1330.588865
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 35
- Heavy Atom Count: 89
- Rotatable Bond Count: 19
- Complexity: 2050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 35
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -7.5
- Topological Polar Surface Area: 422
Experimental Properties
- Color/Form: White to off white powder
- Density: 1.4000
- Melting Point: 180-182 °C (lit.)
- Boiling Point: 1206.9±65.0 °C at 760 mmHg
- Flash Point: Fahrenheit: 368.6 ° f < br / > Celsius: 187 ° C < br / >
- Refractive Index: 1.552
- Solubility: H2O: soluble50mg/mL
- Water Partition Coefficient: Soluble in water
- PSA: 422.05000
- LogP: -7.38140
- Solubility: Not determined
- Specific Rotation: +159°(25℃, c=1, H2O)
Methyl-β-cyclodextrin Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22-S24/25
-
Hazardous Material Identification:
- TSCA:Yes
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Methyl-β-cyclodextrin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-101461-500mg |
Methyl-β-cyclodextrin |
128446-36-6 | 99.95% | 500mg |
¥400 | 2024-05-25 | |
| MedChemExpress | HY-101461-1g |
Methyl-β-cyclodextrin |
128446-36-6 | 99.95% | 1g |
¥500 | 2024-05-25 | |
| MedChemExpress | HY-101461-5g |
Methyl-β-cyclodextrin |
128446-36-6 | 99.95% | 5g |
¥700 | 2023-08-31 | |
| MedChemExpress | HY-101461-10g |
Methyl-β-cyclodextrin |
128446-36-6 | 99.95% | 10g |
¥1000 | 2023-08-31 | |
| MedChemExpress | HY-101461-25g |
Methyl-β-cyclodextrin |
128446-36-6 | 99.95% | 25g |
¥1900 | 2023-08-31 | |
| MedChemExpress | HY-101461-50g |
Methyl-β-cyclodextrin |
128446-36-6 | 99.95% | 50g |
¥2400 | 2023-08-31 | |
| S e l l e c k ZHONG GUO | S6827-100mg |
Methyl-β-cyclodextrin |
128446-36-6 | 98% | 100mg |
¥811.78 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S6827-500mg |
Methyl-β-cyclodextrin |
128446-36-6 | 98% | 500mg |
¥974.68 | 2023-09-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M102038-100g |
Methyl-β-cyclodextrin |
128446-36-6 | average Mn 1310 | 100g |
¥842.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M102038-25g |
Methyl-β-cyclodextrin |
128446-36-6 | average Mn 1310 | 25g |
¥294.90 | 2023-09-02 |
Methyl-β-cyclodextrin Suppliers
Methyl-β-cyclodextrin Related Literature
-
Zhe Sun,Jinhai Huang,Linjia Su,Jing Li,Fangzheng Qi,Huishan Su,Yanan Chen,Qing Zhang,Qiangzhe Zhang,Zongjin Li,Sihe Zhang Nanoscale 2021 13 14538
-
Shuji Kodama,Atsushi Yamamoto,Akinobu Matsunaga Analyst 1999 124 55
-
B. I. Vázquez,C. A. Fente,C. M. Franco,A. Cepeda,G. Mahuzier,P. Prognon Anal. Commun. 1999 36 5
-
Huang Tang,Zhewei Gu,Cheng Li,Zhibo Li,Wei Wu,Xiqun Jiang Biomater. Sci. 2019 7 2552
-
Manuel Algarra González,Miguel Hernández López Analyst 1998 123 2217
Additional information on Methyl-β-cyclodextrin
Methyl-β-cyclodextrin (CAS No. 128446-36-6): Applications and Recent Advances in Chemical and Biomedical Research
Methyl-β-cyclodextrin (MβCD), with the chemical identifier CAS No. 128446-36-6, is a derivative of β-cyclodextrin (β-CD) that has garnered significant attention in the fields of pharmaceutical chemistry, drug delivery systems, and biotechnology. This compound is characterized by its ability to form inclusion complexes with various hydrophobic molecules, enhancing their solubility, stability, and bioavailability. The unique structure of MβCD, featuring a toroidal shape with hydrophobic cavities lined by hydroxyl groups, makes it an exceptionally versatile tool for molecular encapsulation and targeted delivery.
The< strong>Methyl-β-cyclodextrin molecule is synthesized through the methylation of β-cyclodextrin units, which introduces methyl groups at the 2-hydroxyl positions of the glucose rings. This modification enhances the water solubility of MβCD while maintaining its ability to form stable inclusion complexes with lipophilic compounds. The resulting structure not only improves the pharmacokinetic properties of drugs but also offers protection against degradation, making it particularly valuable in therapeutic applications.
In recent years, MβCD has been extensively studied for its role in drug delivery systems. Its capacity to encapsulate poorly soluble drugs into its hydrophobic core has been exploited to enhance oral bioavailability and improve therapeutic efficacy. For instance, studies have demonstrated that MβCD can effectively increase the solubility of hydrophobic molecules such as paclitaxel, a potent chemotherapeutic agent known for its limited solubility in water. By forming inclusion complexes with paclitaxel, MβCD facilitates its dissolution and absorption, thereby improving its clinical effectiveness.
The use of MβCD in nanotechnology and materials science has also been a subject of considerable research. Its ability to stabilize nanoparticles and micelles has opened new avenues for drug delivery and imaging applications. Recent studies have shown that MβCD can be used to create stable lipid nanoparticles for mRNA delivery, a critical component in the development of COVID-19 vaccines. The encapsulation of mRNA within lipid nanoparticles coated with MβCD enhances protection against enzymatic degradation and improves cellular uptake, leading to more efficient vaccine formulations.
In the realm of biotechnology, MβCD has found applications in enzyme stabilization and immobilization. Its hydrophobic core provides an ideal environment for protecting enzymes from denaturation and degradation, thereby extending their shelf life and operational efficiency. This property is particularly valuable in industrial biocatalysis, where maintaining enzyme activity over multiple cycles is essential for cost-effective production processes.
Recent advances in polymer chemistry have also leveraged MβCD for the development of novel biodegradable polymers. These polymers incorporate MβCD units to enhance their hydrophilicity and biocompatibility, making them suitable for biomedical applications such as tissue engineering and drug-eluting stents. The incorporation of MβCD into polymer matrices improves water absorption and swelling behavior, which are critical factors for scaffold-based tissue regeneration.
The role of MβCD in enhancing the bioavailability of bioactive compounds has not gone unnoticed in nutraceutical research. Studies have explored its potential as a carrier for vitamins, fatty acids, and other lipophilic nutrients. By forming inclusion complexes with these compounds, MβCD ensures their stability during storage and enhances their absorption after ingestion. This application holds promise for developing more effective dietary supplements and functional foods.
Environmental science has also benefited from the use of MβCD as a chelating agent and stabilizer for pollutants. Its ability to bind with metal ions makes it useful in wastewater treatment processes aimed at removing heavy metals from industrial effluents. Additionally, MβCD-based materials have been investigated for their potential in carbon capture technologies, where they can help stabilize captured CO2 molecules for subsequent utilization or sequestration.
The versatility of Methyl-β-cyclodextrin (CAS No. 128446-36-6) extends to its role as a research tool in analytical chemistry. Its inclusion complexation properties are utilized in spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to enhance signal resolution and improve compound identification. These applications underscore the compound's importance in advancing chemical analysis methodologies.
Future research directions suggest that MβCD may play an increasingly significant role in personalized medicine. Its ability to tailor drug delivery systems to individual patient needs could lead to more precise therapeutic interventions. Additionally, ongoing studies are exploring the potential of MβCD-based materials for targeted drug delivery systems that respond to specific biological triggers, further enhancing treatment outcomes.
128446-36-6 (Methyl-β-cyclodextrin) Related Products
- 5399-48-4(2-methoxy-6-(1,2,3-trihydroxypropyl)oxane-3,4,5-triol)
- 103834-34-0(O-beta-D-glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-3)-alpha-D-glucose)
- 94887-74-8(N/A)
- 75364-78-2(O-(6-Deoxy-alpha-D-galactopyranosyl)-(1->4)-6-deoxy-D-glucose)
- 81025-03-8((2S,3R,4R,5R)-4-{[(2R,3R,4S,5R,6S)-3,4,5,6-tetrahydroxytetrahydro-2H-pyran-2-yl]oxy}hexane-1,2,3,5,6-pentol dihydrate (non-preferred name))
- 13717-16-3(O-(6-Deoxy-alpha-D-galactopyranosyl)-(1->4)-6-deoxy-D-glucose)
- 100430-37-3(6-O-(beta-D-Galactopyranosyl)-D-galactose)
- 33600-42-9(((R)-2,3-Dihydroxy-propyl)-(O6-alpha-D-galactopyranosyl-beta-D-galactopyranosid))
- 69637-98-5(alpha-D-Xylopyranosyl-(1→6)-beta-D-glucopyranosyl-(1→4)-D-glucose)
- 79647-56-6((1S,3R,6S,8R,11S,13R,16S,18R,21S,23R,26S,28R,31S,33R)-5,10,15,20,25,30,35-heptakis(hydroxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.2~3,6~.2~8,11~.2~13,16~.2~18,21~.2~23,26~.2~28,31~]nonatetracontane-36,37,38,39,40,41,42,4)